Cas no 2171273-15-5 ((2S)-3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid)

• Product Name: (2S)-3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid
• CAS No: 2171273-15-5
• MF: C₂₅H₂₁ClN₂O₆
• MW: 480.897045850754
• CID: 6110644
• PubChem ID: 165527499
• Update Time: 2025-08-10

(2S)-3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid
• (2S)-3-{[3-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-hydroxypropanoic acid
• EN300-1497086
• 2171273-15-5

• Inchi： 1S/C25H21ClN2O6/c26-15-9-14(23(30)27-12-22(29)24(31)32)10-16(11-15)28-25(33)34-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21-22,29H,12-13H2,(H,27,30)(H,28,33)(H,31,32)/t22-/m0/s1
• InChI Key： RDOYMFWWBVSUDP-QFIPXVFZSA-N
• SMILES： ClC1C=C(C(NC[C@@H](C(=O)O)O)=O)C=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.1088141g/mol
• Monoisotopic Mass: 480.1088141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid

Introduction to (2S)-3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic Acid (CAS No. 2171273-15-5)

(2S)-3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid, CAS No. 2171273-15-5) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various therapeutic applications, particularly in the realm of targeted drug delivery and bioavailability enhancement.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties. The presence of a (2S) configuration indicates a specific stereochemical arrangement, which is crucial for the compound's biological activity. The side chain featuring a 3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido} moiety suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules. Studies have shown that the fluoren-9-ylmethoxycarbonyl group enhances the stability and solubility of the compound, which is critical for formulation development. Additionally, the hydroxypropanoic acid moiety at the C2 position may contribute to metabolic pathways, influencing the compound's pharmacokinetic profile.

In the context of modern drug discovery, (2S)-3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid represents a convergence of organic chemistry and medicinal biology. Its synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as chiral resolution and protecting group strategies, underscores the complexity and sophistication involved in producing this compound.

Current research in this area is focused on exploring the therapeutic potential of analogs derived from this core structure. For instance, modifications to the 3-chloro substituent or the fluorenylmethoxycarbonyl group have been investigated for their effects on bioactivity. Such modifications can lead to compounds with enhanced efficacy or reduced side effects, aligning with the broader goals of precision medicine.

The role of computational tools in understanding the pharmacological properties of (2S)-3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These insights are invaluable for designing experiments and optimizing drug candidates.

The synthesis and characterization of this compound also highlight the importance of interdisciplinary collaboration in pharmaceutical research. Chemists, biologists, and computer scientists must work together to translate complex chemical structures into effective therapeutic agents. This collaborative approach is essential for addressing the challenges posed by increasingly complex drug targets and diseases.

In conclusion, (2S)-3-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid exemplifies the cutting-edge developments in medicinal chemistry. Its unique structure and promising biological activity make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping the future of healthcare.